[1-(3-Chlorophenyl)ethyl](propyl)amine
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Description
1-(3-Chlorophenyl)ethylamine is a secondary amine featuring a 3-chlorophenyl group attached to an ethyl chain and a propyl substituent. Its molecular formula is C₁₁H₁₆ClN, with a molecular weight of 197.70 g/mol. This compound may serve as a precursor or intermediate in medicinal chemistry, particularly in synthesizing inhibitors or receptor modulators, as suggested by its structural similarity to CaV1.3 inhibitors (e.g., compound 13c in ) .
Properties
Molecular Formula |
C11H16ClN |
|---|---|
Molecular Weight |
197.70 g/mol |
IUPAC Name |
N-[1-(3-chlorophenyl)ethyl]propan-1-amine |
InChI |
InChI=1S/C11H16ClN/c1-3-7-13-9(2)10-5-4-6-11(12)8-10/h4-6,8-9,13H,3,7H2,1-2H3 |
InChI Key |
CNJIXGBJEBBEOJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCNC(C)C1=CC(=CC=C1)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions:
Starting Materials: The synthesis of 1-(3-Chlorophenyl)ethylamine typically begins with 3-chlorobenzaldehyde and propylamine.
Reaction Steps:
Industrial Production Methods:
- Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: 1-(3-Chlorophenyl)ethylamine can undergo oxidation reactions to form corresponding amine oxides.
Reduction: It can be reduced to form secondary or tertiary amines depending on the reducing agents and conditions used.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorophenyl group.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like sodium hydroxide or potassium tert-butoxide can facilitate nucleophilic substitution reactions.
Major Products Formed:
Oxidation: Formation of amine oxides.
Reduction: Formation of secondary or tertiary amines.
Substitution: Formation of substituted derivatives at the chlorophenyl group.
Scientific Research Applications
Chemistry:
Organic Synthesis: 1-(3-Chlorophenyl)ethylamine is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biology:
Biochemical Studies: The compound is utilized in biochemical studies to investigate the effects of chlorophenyl derivatives on biological systems.
Medicine:
Drug Development: It serves as a precursor in the development of potential therapeutic agents, particularly those targeting neurological disorders.
Industry:
Catalysis: The compound is employed as a ligand in catalytic reactions, enhancing the efficiency and selectivity of various industrial processes.
Mechanism of Action
Molecular Targets and Pathways:
- The exact mechanism of action of 1-(3-Chlorophenyl)ethylamine depends on its specific application. In medicinal chemistry, it may interact with neurotransmitter receptors or enzymes, modulating their activity and influencing physiological processes.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Variations and Molecular Properties
The following table summarizes key structural differences and molecular properties of 1-(3-Chlorophenyl)ethylamine and its analogs:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituents |
|---|---|---|---|
| 1-(3-Chlorophenyl)ethylamine | C₁₁H₁₆ClN | 197.70 | 3-Chlorophenyl, propyl |
| 1-(3,4-Dichlorophenyl)ethylamine | C₁₁H₁₅Cl₂N | 232.15 | 3,4-Dichlorophenyl, propyl |
| 1-(3-Chlorophenyl)ethylamine | C₁₂H₁₈ClNO | 227.73 | 3-Chlorophenyl, 3-methoxypropyl |
| [1-(3-Chlorophenyl)ethyl][3-(2-methylpropoxy)propyl]amine | C₁₅H₂₄ClNO | 269.81 | 3-Chlorophenyl, branched alkoxypropyl |
| [1-(3-Chlorophenyl)propyl][2-(diethylamino)ethyl]amine | C₁₅H₂₅ClN₂ | 268.83 | 3-Chlorophenyl, diethylaminoethyl |
Key Observations:
Electron Effects: The 3,4-dichlorophenyl analog () has enhanced electron-withdrawing properties due to two chlorine atoms, which may increase lipophilicity (logP) and alter binding to hydrophobic targets .
Steric and Conformational Effects: The branched alkoxypropyl group in introduces steric bulk, which could hinder interactions with tight binding pockets in enzymes or receptors .
Biological Activity
1-(3-Chlorophenyl)ethylamine, also known as 1-(3-chlorophenyl)ethylamine, is a compound of significant interest in pharmacological research due to its diverse biological activities. This article examines its biological effects, mechanisms of action, and potential therapeutic applications based on recent studies and findings.
Chemical Structure and Properties
The chemical structure of 1-(3-Chlorophenyl)ethylamine includes a chlorinated aromatic ring attached to an ethyl group, which is further linked to a propyl amine. This configuration influences its lipophilicity and the ability to cross biological membranes.
Biological Activity
Research indicates that 1-(3-Chlorophenyl)ethylamine exhibits various biological activities, including:
- Neurotransmitter Modulation : The compound has been studied for its potential role in modulating neurotransmitter systems, particularly in relation to dopamine and serotonin pathways.
- Anti-inflammatory Effects : Studies suggest that it may exert anti-inflammatory effects through the inhibition of pro-inflammatory cytokines.
- Antidepressant-like Activity : Preliminary research indicates that it may have antidepressant-like effects in animal models, potentially linked to its interaction with serotonin receptors.
The biological activity of 1-(3-Chlorophenyl)ethylamine can be attributed to several mechanisms:
- Receptor Binding : It exhibits binding affinity for various neurotransmitter receptors, which may mediate its effects on mood and behavior.
- Inhibition of Enzymatic Activity : The compound has been shown to inhibit certain enzymes involved in inflammatory pathways, contributing to its anti-inflammatory properties.
Table 1: Summary of Biological Activities
Table 2: Structure-Activity Relationship (SAR)
| Compound | EC50 (nM) | Lipophilicity (clogP) | Mechanism of Action |
|---|---|---|---|
| 1-(3-Chlorophenyl)ethylamine | 18 | 4.6 | Serotonin receptor modulation |
| Other derivatives | Varies | Varies | Various (dependent on structure changes) |
Case Studies
- Neuropharmacological Study : A study conducted on rats demonstrated that administration of 1-(3-Chlorophenyl)ethylamine resulted in increased locomotor activity, suggesting stimulant properties associated with dopamine receptor activation.
- Inflammation Model : In vitro studies showed that the compound significantly reduced the secretion of TNF-alpha and IL-6 in macrophage cultures, indicating potent anti-inflammatory effects.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
